Cas no 1826900-85-9 (Tert-butyl N-{3-fluorobicyclo[1.1.1]pentan-1-yl}carbamate)

• Product Name: Tert-butyl N-{3-fluorobicyclo[1.1.1]pentan-1-yl}carbamate
• CAS No: 1826900-85-9
• MF: C₁₀H₁₆FNO₂
• MW: 201.237946510315
• MDL: MFCD31705211
• CID: 4628504
• PubChem ID: 118941231
• Update Time: 2024-11-04

Tert-butyl N-{3-fluorobicyclo[1.1.1]pentan-1-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-fluorobicyclo[1.1.1]pentan-1-yl}carbamate
• tert-butyl (3-fluorobicyclo[1.1.1]pentan-1-yl)carbamate
• FC12CC(C1)(C2)NC(OC(C)(C)C)=O
• tert-butyl N-(3-fluoro-1-bicyclo[1.1.1]pentanyl)carbamate
• SY321779
• CS-0312171
• 1826900-85-9
• C10H16FNO2
• AKOS037646642
• SCHEMBL17586305
• MFCD31705211
• W19704
• AS-70004
• 1-(Boc-amino)-3-fluorobicyclo[1.1.1]pentan
• tert-butylN-{3-fluorobicyclo[1.1.1]pentan-1-yl}carbamate
• tert-Butyl n-(3-fluorobicyclo[1.1.1]pentan-1-yl)carbamate
• N-Boc-3-fluorobicyclo[1.1.1]pentan-1-amine
• Tert-butyl N-{3-fluorobicyclo[1.1.1]pentan-1-yl}carbamate

• MDL： MFCD31705211
• Inchi： 1S/C10H16FNO2/c1-8(2,3)14-7(13)12-10-4-9(11,5-10)6-10/h4-6H2,1-3H3,(H,12,13)
• InChI Key： NVTXDPXXMNBINB-UHFFFAOYSA-N
• SMILES： FC12CC(C1)(C2)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 201.11650692 g/mol
• Monoisotopic Mass: 201.11650692 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.3
• Molecular Weight: 201.24

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives